N,N-dimethyl-4-nitro-2-(trifluoromethyl)benzamide

• Molecular Formula: C10H9F3N2O3
• Molecular Weight: 262.18 g/mol
• IUPAC Name: N,N-dimethyl-4-nitro-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C10H9F3N2O3/c1-14(2)9(16)7-4-3-6(15(17)18)5-8(7)10(11,12)13/h3-5H,1-2H3
• InChI Key: QCGGTBAMHRBFEZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=C(C=C1)[N+](=O)[O-])C(F)(F)F

Description

N,N-dimethyl-4-nitro-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C10H9F3N2O3 and its molecular weight is 262.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-nitro-2-(trifluoromethyl)benzoic acid (10 g, 42.5 mmol), dimethylamine (hydrochloride, 4.51 g, 55.3 mmol) and Et3N (17.78 mL, 128 mmol) in DCM (150 mL) stirred under nitrogen at 20° C. was added HATU (19.41 g, 51.0 mmol) in one charge. The reaction mixture was stirred at 20° C. for 2 h. Then the solution was distributed between DCM and saturated NaHCO3 solution. The combined organic extract was washed with brine, dried over MgSO4, filtered and concentrated. The resulting N,N-dimethyl-4-nitro-2-(trifluoromethyl)benzamide (10 g, 25.2 mmol, 59.2% yield) was used in the next step without further purification. TLC (PE/EA=5:1, Rf 0.6): 1H NMR (400 MHz, CDCl3) δ 8.57 (d, J=1.8 Hz, 1H), 8.46 (dd, J=2.0, 8.4 Hz, 1H), 7.58 (d, J=8.4 Hz, 1H), 2.79 (s, 6H); ES-LCMS m/z 263.0 (M+H).